![molecular formula C13H25ClN4O2S B2611091 1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylsulfonyl)-1,4-diazepane hydrochloride CAS No. 1396879-61-0](/img/structure/B2611091.png)
1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylsulfonyl)-1,4-diazepane hydrochloride
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Description
1-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-4-(methylsulfonyl)-1,4-diazepane hydrochloride is a useful research compound. Its molecular formula is C13H25ClN4O2S and its molecular weight is 336.88. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactivity and Synthesis
A study by Potapov et al. (2007) described the facile synthesis of flexible bis(pyrazol-1-yl)alkane and related ligands through reactions involving pyrazoles, demonstrating the versatility of pyrazole-containing compounds in ligand synthesis. This approach utilizes reactions with dibromo compounds in a superbasic medium to yield a variety of bis(pyrazol-1-yl) derivatives, showcasing the chemical reactivity of pyrazole groups under basic conditions (Potapov, Domina, Khlebnikov, & Ogorodnikov, 2007).
Another related work by Gvozdev et al. (2021) explored the photochemical transformations of chloro(4-methylpent-3-en-1-ynyl)carbene, generated from photolysis of a pyrazole derivative. This study highlights the potential of using pyrazole-based compounds in generating reactive intermediates for further chemical transformations, indicating a pathway for synthesizing complex structures from pyrazole precursors (Gvozdev, Shavrin, Baskir, Egorov, & Nefedov, 2021).
Applications in Material Science and Organic Synthesis
Research by Kodadi et al. (2007) on the synthesis of tridentate bipyrazolic compounds revealed their cytotoxic activity against tumor cell lines, underscoring the potential biomedical applications of pyrazole-containing compounds. The structural flexibility and reactivity of these compounds make them promising candidates for developing novel therapeutic agents (Kodadi, Benamar, Ibrahim, Zyad, Malek, Touzani, Ramdani, & Melhaoui, 2007).
Furthermore, the work of Rajanarendar et al. (2007) on the phase transfer catalyzed synthesis of pyrazolo[3,4-d]isoxazole from a pyrazole derivative highlights the utility of pyrazole rings in synthesizing heterocyclic compounds with potential applications in material science and as intermediates in organic synthesis (Rajanarendar, Mohan, Ramesh, & Srinivas, 2007).
properties
IUPAC Name |
1-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-4-methylsulfonyl-1,4-diazepane;hydrochloride |
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InChI |
InChI=1S/C13H24N4O2S.ClH/c1-12-11-13(2)17(14-12)10-8-15-5-4-6-16(9-7-15)20(3,18)19;/h11H,4-10H2,1-3H3;1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUGMYCAWZYZCHP-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCN2CCCN(CC2)S(=O)(=O)C)C.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN4O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.88 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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